3-(2-fluoro-3-methoxyphenyl)-N-(thiophen-2-ylmethyl)propanamide

• IUPAC Name: 3-(2-fluoro-3-methoxyphenyl)-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C15H16FNO2S/c1-19-13-6-2-4-11(15(13)16)7-8-14(18)17-10-12-5-3-9-20-12/h2-6,9H,7-8,10H2,1H3,(H,17,18)
• InChI Key: WBDUOCPJYLFRFS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1F)CCC(=O)NCC2=CC=CS2
• Molecular Formula: C15H16FNO2S
• Molecular Weight: 293.4 g/mol

Description

3-(2-fluoro-3-methoxyphenyl)-N-(thiophen-2-ylmethyl)propanamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is also known as 'FMT' and has a molecular formula of C17H19FNO2S.

Mechanism of Action

The mechanism of action of FMT is not fully understood, but it is believed to act on various molecular targets in cells. FMT has been shown to inhibit the activity of enzymes involved in the growth and proliferation of cancer cells. FMT has also been shown to modulate the activity of various signaling pathways involved in inflammation and neurological disorders.
Biochemical and Physiological Effects:
FMT has been shown to have several biochemical and physiological effects in cells. FMT has been shown to induce cell cycle arrest and apoptosis in cancer cells. FMT has also been shown to reduce inflammation by modulating the activity of various cytokines and chemokines. FMT has also been shown to have neuroprotective effects by reducing oxidative stress and modulating the activity of neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using FMT in lab experiments is its high potency and selectivity for various molecular targets. FMT has also been shown to have low toxicity in preclinical studies. However, the synthesis of FMT is a complex process that requires specialized equipment and expertise. Additionally, the high cost of FMT may limit its use in some lab experiments.

Future Directions

There are several future directions for research on FMT. One area of research is the development of novel drugs based on the structure of FMT for the treatment of various diseases. Another area of research is the elucidation of the molecular targets and mechanism of action of FMT. Additionally, the development of more efficient and cost-effective synthesis methods for FMT may facilitate its use in lab experiments.

Synthesis Methods

The synthesis of FMT involves several steps, including the reaction of 2-fluoro-3-methoxybenzaldehyde with thiophen-2-ylmethylamine to form an intermediate compound. This compound is then reacted with propanoyl chloride to form the final product, FMT. The synthesis of FMT is a complex process that requires careful handling of reagents and conditions.

Scientific Research Applications

FMT has been extensively studied for its potential applications in various scientific fields. One of the primary areas of research for FMT is in the development of novel drugs for the treatment of various diseases. FMT has shown promising results in preclinical studies as a potential therapeutic agent for the treatment of cancer, inflammation, and neurological disorders.